Cas no 33667-51-5 ( )
structure
Product Name:
CAS No:33667-51-5
MF:C8H15NO2
MW:157.210202455521
CID:918253
PubChem ID:317360
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-propan-2-ylazetidine-2-carboxylate
- 1-isopropyl-2-carbomethoxy azetidine
- 1-Isopropyl-2-carbomethoxy-azetidin
- 1-isopropyl-azetidine-2-carboxylic acid methyl ester
- 2-Carbomethoxy-1-isopropyl-azetidin
- AC1L7VTN
- AG-F-13827
- CTK4H1049
- Methyl 1-isopropyl-2-azetidinecarboxylate
- methyl N-i-propylazetidine-2-carboxylate
- N-Isopropyl-2-carbomethoxyazetidine
- NSC248942
- SureCN2768929
- 33667-51-5
- Methyl 1-isopropyl-2-azetidinecarboxylate #
- SCHEMBL2768929
- WEZLHWXQABCSOJ-UHFFFAOYSA-N
- DTXSID40312018
- NSC-248942
- DS-000395
-
-
- Inchi: 1S/C8H15NO2/c1-6(2)9-5-4-7(9)8(10)11-3/h6-7H,4-5H2,1-3H3
- InChI Key: WEZLHWXQABCSOJ-UHFFFAOYSA-N
- SMILES: O(C)C(C1CCN1C(C)C)=O
Computed Properties
- Exact Mass: 157.11035
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.035
- Boiling Point: 179.5°C at 760 mmHg
- Flash Point: 61.6°C
- Refractive Index: 1.468
- PSA: 29.54
- LogP: 0.58000
Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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